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Compound of Interest

Compound Name:
3-Bromo-5-chloro-4-

hydroxybenzaldehyde

Cat. No.: B1274906 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of 3-Bromo-5-chloro-4-hydroxybenzaldehyde (CAS No: 1849-76-9). The

procedures outlined are intended for researchers, scientists, and drug development

professionals to ensure safe handling and compliance with standard laboratory safety

protocols.

Hazard Identification and Safety Data
3-Bromo-5-chloro-4-hydroxybenzaldehyde is classified as an acute toxic substance if

swallowed. It is crucial to handle this compound with care, utilizing appropriate personal

protective equipment and adhering to the safety protocols outlined in the Safety Data Sheet

(SDS).
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity 3, Oral GHS06 Danger
H301: Toxic if

swallowed.

Skin Irritation 2 GHS07 Warning
H315: Causes skin

irritation.[1]

Serious Eye Irritation

2A
GHS07 Warning

H319: Causes serious

eye irritation.[1]

Specific target organ

toxicity — Single

exposure, Respiratory

tract irritation 3

GHS07 Warning
H335: May cause

respiratory irritation.[1]

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling 3-Bromo-5-chloro-4-hydroxybenzaldehyde, ensure that all necessary

personal protective equipment is worn and that you are working in a well-ventilated area, such

as a laboratory fume hood.

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[2]

Skin and Body Protection: Wear a lab coat and ensure that skin is not exposed.

Respiratory Protection: Avoid breathing dust.[2] If ventilation is inadequate, use a NIOSH-

approved respirator.

Step-by-Step Disposal Procedure
This procedure outlines the steps for the disposal of 3-Bromo-5-chloro-4-
hydroxybenzaldehyde waste. The primary method of disposal is through an approved

hazardous waste contractor, typically involving incineration.
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Step 1: Segregation of Waste

Collect waste 3-Bromo-5-chloro-4-hydroxybenzaldehyde and any materials contaminated

with it (e.g., filter paper, gloves, paper towels) in a dedicated, properly labeled waste

container.

This waste must be segregated as halogenated organic solid waste.[3][4][5] Do not mix with

non-halogenated waste, acids, bases, or oxidizers.[4][5]

Step 2: Container Labeling

The waste container must be clearly labeled with "Hazardous Waste," the chemical name "3-
Bromo-5-chloro-4-hydroxybenzaldehyde," and the associated hazard pictograms (e.g.,

skull and crossbones).

Ensure the container is made of a compatible material (e.g., high-density polyethylene) and

is kept tightly closed.[2][3][6]

Step 3: Storage

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.[2][6]

The storage area should be away from incompatible materials.

Step 4: Arrange for Pickup and Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.

Dispose of the contents and container in accordance with local, state, and federal

regulations, typically at an approved waste disposal plant.[2]

Experimental Protocol: Small Spill Management
In the event of a small spill, follow this protocol to ensure safety and proper cleanup.

Step 1: Evacuate and Secure the Area
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Immediately alert others in the vicinity.

If the substance is in dust form, avoid creating dust clouds.

Ensure the area is well-ventilated, preferably within a fume hood.

Step 2: Don Appropriate PPE

Wear the personal protective equipment detailed in Section 2.

Step 3: Contain and Clean the Spill

Carefully sweep the solid material onto a sheet of paper or use a plastic scoop and place it

into the designated halogenated organic solid waste container.

Avoid dry sweeping which can generate dust. If necessary, moisten the material slightly with

a suitable non-reactive solvent (e.g., isopropanol) to minimize dust generation.

Wipe the spill area with a cloth or paper towel dampened with a solvent like acetone or

ethanol.

Place all cleanup materials into the hazardous waste container.

Step 4: Decontaminate and Report

Wash the spill area thoroughly with soap and water.

Report the spill to your laboratory supervisor or EHS department as per your institution's

policy.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-5-chloro-4-hydroxybenzaldehyde.
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Waste Generated:
3-Bromo-5-chloro-4-hydroxybenzaldehyde

Is the material pure waste
 or contaminated material?

Pure Chemical Waste

Pure

Contaminated Materials
(e.g., gloves, paper towels)

Contaminated

Collect in a dedicated,
compatible waste container.

Label container:
'Halogenated Organic Solid Waste'

 and list chemical name.

Segregate from non-halogenated waste,
- acids, bases, and oxidizers.

Store in a designated
hazardous waste area.

Contact EHS or approved
waste contractor for disposal.

Disposal via Incineration
(in accordance with regulations)

Click to download full resolution via product page

Caption: Disposal workflow for 3-Bromo-5-chloro-4-hydroxybenzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1274906?utm_src=pdf-body-img
https://www.benchchem.com/product/b1274906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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